Cas no 2246-48-2 (1,4-Naphthalenedione,2-acetyl-3-hydroxy-)

1,4-Naphthalenedione,2-acetyl-3-hydroxy- structure
2246-48-2 structure
Product Name:1,4-Naphthalenedione,2-acetyl-3-hydroxy-
CAS No:2246-48-2
MF:C12H8O4
MW:216.189523696899
CID:261500
PubChem ID:269861
Update Time:2025-04-19

1,4-Naphthalenedione,2-acetyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2-acetyl-3-hydroxy-
    • 3-acetyl-4-hydroxynaphthalene-1,2-dione
    • 1, 2-acetyl-3-hydroxy-
    • 2-Acetyl-3-hydroxy-[1,4]naphthochinon
    • 2-acetyl-3-hydroxy-[1,4]naphthoquinone
    • 2-acetyl-3-hydroxy-1,4-naphthoquinone
    • 2-Acetyl-3-hydroxy-naphthochinon-(1,4)
    • 2-hydroxy-3-acetyl-1,4-naphthoquinone
    • 3-Acetyl-2-hydroxy-< 1,4> benzochinon
    • 3-Hydroxy-2-acetyl-naphthochinon-(1.4)
    • AC1L6NDU
    • AC1Q5CL2
    • AR-1F1609
    • CTK4E9548
    • CTK8H6803
    • NSC111551
    • SureCN9178962
    • NSC-111551
    • 1,4-Naphthalenedione, 2-acetyl-3-hydroxy-
    • FPJJRPOHMYCRRP-UHFFFAOYSA-N
    • 2-Acetyl-3-hydroxynaphthalene-1,4-dione
    • 1,4-Naphthoquinone, 2-acetyl-3-hydroxy-
    • DTXSID00296784
    • 2246-48-2
    • SCHEMBL9178962
    • 2-Acetyl-3-hydroxynaphthoquinone #
    • Inchi: 1S/C12H8O4/c1-6(13)9-10(14)7-4-2-3-5-8(7)11(15)12(9)16/h2-5,14H,1H3
    • InChI Key: LJPUDGBLAWNMSA-UHFFFAOYSA-N
    • SMILES: OC1=C(C(C)=O)C(C(C2C=CC=CC=21)=O)=O

Computed Properties

  • Exact Mass: 216.04224
  • Monoisotopic Mass: 216.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • Density: 1.472
  • Boiling Point: 422.3°Cat760mmHg
  • Flash Point: 223.4°C
  • Refractive Index: 1.652
  • PSA: 71.44
  • LogP: 1.46670

1,4-Naphthalenedione,2-acetyl-3-hydroxy- Related Literature

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